Cas no 287100-67-8 (D-Glucose-1,6-13C2)

• Product Name: D-Glucose-1,6-13C2
• CAS No: 287100-67-8
• MF: C₆H₁₂O₆
• MW: 182.141192436218
• CID: 248678
• PubChem ID: 71309493
• Update Time: 2025-05-19

D-Glucose-1,6-13C2 Chemical and Physical Properties

Names and Identifiers

• a-D-Glucopyranose-1,6-13C2 (9CI)
• D-Glucose-1,6-13C2
• (5ξ)-α-D-(1,6-13C2)-xylo-hexopyranose
• D-[1,6-13C2]GLUCOSE
• dextrose-1,6-13c2
• D-GLUCOSE-1,6-13C2, 99 ATOM % 13C
• DTXSID20745906
• J-017204
• HY-B0389S14
• 287100-67-8
• D-Glucose-13C2
• D-Glucose-1,6-13C2, S & P tested, >=99 atom % 13C, >=99% (CP)
• D-(1,6-~13~C_2_)Glucose
• D-Glucose-1,6-(13-C)2
• D-Glucose-1,6-13C2, >=99 atom % 13C, >=99% (CP)
• (2R,3S,4R,5R)-2,3,4,5,6-pentahydroxy(1,6-13C2)hexanal
• CS-0376132
• 201741-04-0
• 1,6-13C2-Glucose; D-[1,613C2]Glucose; Glucose-1,6-13C2; [1,6-13C2]-D-Glucose; [1,6-13C2]D-Glucose
• D-GLUCOSE (MICROBIOLOGICAL/PYROGEN TESTED) (1-13C, 99%; 6-13C, 97%+)
• (2R,3S,4S,5S)-2,3,4,5,6-PENTAHYDROXY(1,6-(1)(3)C?)HEXANAL

• Inchi： 1S/C6H12O6/c7-1-3(9)5(11)6(12)4(10)2-8/h1,3-6,8-12H,2H2/t3-,4+,5+,6+/m0/s1/i1+1,2+1
• InChI Key： GZCGUPFRVQAUEE-OFAMVBKFSA-N
• SMILES： O[C@H]([C@@H]([13CH2]O)O)[C@@H]([C@H]([13CH]=O)O)O

Computed Properties

• Exact Mass: 182.07009777g/mol
• Monoisotopic Mass: 182.07009777g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: nothing
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Color/Form: solid
• Melting Point: 150-152 °C(lit.)
• Solubility: Not determined

D-Glucose-1,6-13C2 Security Information

• WGK Germany：3

Additional information on D-Glucose-1,6-13C2

Comprehensive Guide to D-Glucose-1,6-13C2 (CAS No. 287100-67-8): Applications, Isotopic Labeling, and Research Insights

D-Glucose-1,6-13C2 (CAS No. 287100-67-8) is a stable isotope-labeled derivative of glucose, a fundamental carbohydrate in biological systems. This compound is specifically enriched with carbon-13 at the 1st and 6th positions, making it invaluable for metabolic tracing, NMR spectroscopy, and biomedical research. With the growing demand for isotopic labeling techniques in drug discovery and metabolomics, 13C-labeled glucose has emerged as a critical tool for scientists investigating cellular pathways and energy metabolism.

The unique properties of D-Glucose-1,6-13C2 enable researchers to track glucose utilization in real-time, addressing key questions in diabetes research, cancer metabolism, and neurodegenerative diseases. Recent studies highlight its role in advancing precision medicine, particularly in understanding how tumors metabolize glucose (a phenomenon known as the Warburg effect). As search trends show increasing interest in "isotope-labeled biomarkers" and "metabolic flux analysis," this compound’s relevance continues to rise.

From a technical perspective, 287100-67-8 exhibits high chemical purity (>98%) and isotopic enrichment (typically 99% 13C), ensuring reliable experimental reproducibility. Its applications extend to mass spectrometry (MS) and isotope ratio monitoring, where it serves as an internal standard for quantitative assays. Researchers frequently search for "13C glucose price" or "buy isotopically labeled sugars," reflecting its commercial demand in academia and pharmaceutical industries.

Beyond biomedical fields, D-Glucose-1,6-13C2 is pivotal in agricultural science for studying plant photosynthesis and carbon allocation. Environmental scientists also employ it to trace carbon cycling in ecosystems, aligning with global interests in climate change mitigation. The compound’s stability under physiological conditions makes it ideal for long-term in vivo studies, a feature often queried as "13C glucose half-life" in scientific forums.

Innovations in synthetic biology further amplify the utility of 287100-67-8. For instance, engineered microbes producing biofuels or bioplastics can be optimized using 13C-labeled substrates to map metabolic bottlenecks. This intersects with trending searches like "sustainable bioproduction" and "green chemistry tools," positioning D-Glucose-1,6-13C2 as a bridge between traditional biochemistry and cutting-edge bioengineering.

Quality control protocols for CAS No. 287100-67-8 emphasize HPLC validation and spectroscopic characterization (IR, NMR), ensuring compliance with Good Laboratory Practice (GLP). Storage recommendations typically include desiccated conditions at -20°C to preserve isotopic integrity, a detail frequently searched as "stable isotope storage guidelines." Suppliers often provide certificates of analysis detailing batch-specific isotopic enrichment, a critical factor for peer-reviewed publications.

In summary, D-Glucose-1,6-13C2 represents a convergence of isotope science and molecular biology, with expanding applications in health, energy, and environmental research. Its CAS No. 287100-67-8 serves as a universal identifier for procurement, while its scientific versatility answers pressing questions in systems biology and translational medicine—topics dominating contemporary literature and search engine queries alike.